Cas no 87040-65-1 (1-Propanamine, 3,3'-[3,6-acridinediylbis(oxy)]bis[N-methyl-)

• Product Name: 1-Propanamine, 3,3'-[3,6-acridinediylbis(oxy)]bis[N-methyl-
• CAS No: 87040-65-1
• MF: C₂₁H₂₇N₃O₂
• MW: 353.457985162735
• CID: 659669
• PubChem ID: 20553506
• Update Time: 2025-04-19

1-Propanamine, 3,3'-[3,6-acridinediylbis(oxy)]bis[N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3,3'-[3,6-acridinediylbis(oxy)]bis[N-methyl-
• N-methyl-3-[6-[3-(methylamino)propoxy]acridin-3-yl]oxypropan-1-amine
• CHEMBL1191702
• 87040-65-1
• 3,3'-[Acridine-3,6-diylbis(oxy)]bis(N-methylpropan-1-amine)
• DTXSID60608627

• Inchi： 1S/C21H27N3O2/c1-22-9-3-11-25-18-7-5-16-13-17-6-8-19(26-12-4-10-23-2)15-21(17)24-20(16)14-18/h5-8,13-15,22-23H,3-4,9-12H2,1-2H3
• InChI Key： WTJYIMHHMHNCII-UHFFFAOYSA-N
• SMILES： O(CCCNC)C1C=CC2=CC3C=CC(=CC=3N=C2C=1)OCCCNC

Computed Properties

• Exact Mass: 353.21032711g/mol
• Monoisotopic Mass: 353.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų